4-Cyclopropyl-6-(4-((2-(trifluoromethyl)phenyl)sulfonyl)piperazin-1-yl)pyrimidine

• IUPAC Name: 4-cyclopropyl-6-[4-[2-(trifluoromethyl)phenyl]sulfonylpiperazin-1-yl]pyrimidine
• InChI: InChI=1S/C18H19F3N4O2S/c19-18(20,21)14-3-1-2-4-16(14)28(26,27)25-9-7-24(8-10-25)17-11-15(13-5-6-13)22-12-23-17/h1-4,11-13H,5-10H2
• InChI Key: BYVUSBNMUFJJGV-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=CC(=NC=N2)N3CCN(CC3)S(=O)(=O)C4=CC=CC=C4C(F)(F)F
• Molecular Formula: C18H19F3N4O2S
• Molecular Weight: 412.4 g/mol
• CAS No.: 1797957-91-5

Description

This compound is a pyrimidine derivative. Pyrimidines are aromatic heterocyclic organic compounds similar to benzene and pyridine, containing two nitrogen atoms at positions 1 and 3 of the six-member ring. They have a wide range of applications in medical and pharmaceutical fields.

Molecular Structure Analysis

The molecule contains a pyrimidine ring, which is a six-membered ring with two nitrogen atoms. It also has a trifluoromethyl group attached to a phenyl ring, and a piperazine ring, which is a heterocyclic amine.

Chemical Reactions Analysis

As a pyrimidine derivative, this compound could potentially undergo reactions typical of this class of compounds, such as electrophilic substitution, nucleophilic substitution, and reduction.

Physical and Chemical Properties Analysis

The physical and chemical properties of a compound depend on its structure. As a pyrimidine derivative, this compound is likely to be a solid at room temperature. It probably has good stability but may decompose if heated.

Scientific Research Applications

Synthesis and Antimicrobial Activity

• Antimicrobial Derivatives : Research has demonstrated the synthesis of novel pyrimidine, pyrazolopyrimidine, and pyrazolotriazine derivatives containing the sulfonyl moiety. Some of these compounds exhibit significant antimicrobial activity, highlighting their potential as antimicrobial agents (Ammar et al., 2004; Mittal et al., 2011).

Herbicidal Sulfonylureas

• Herbicidal Intermediates : The development of new pyrimidine and triazine intermediates for herbicidal sulfonylureas showcases the utility of such compounds in agriculture. These intermediates have been shown to enhance the selectivity and activity of herbicides, particularly for crops like cotton and wheat (Hamprecht et al., 1999).

Anticancer Agents

• Anticancer Potential : The synthesis and evaluation of 2-methyl-3-(2-piperazin-1-yl-ethyl)-pyrido[1,2-a]pyrimidin-4-one derivatives against human cancer cell lines have shown promising antiproliferative effects. Some compounds in this series exhibited significant activity, suggesting potential as anticancer agents (Mallesha et al., 2012).

Insecticidal Agents

• Insecticidal Applications : A novel series of sulfonamide-bearing thiazole derivatives were synthesized for their potential insecticidal activity against the cotton leafworm, Spodoptera littoralis. The toxicological and biochemical parameters investigated indicate some compounds showing potent toxic effects, underscoring their potential use as insecticidal agents (Soliman et al., 2020).

Future Directions

Pyrimidine derivatives are a focus of ongoing research due to their wide range of biological activities. Future research could explore the potential biological activities of this compound, its mechanism of action, and its potential uses in medicine.